Cas no 76543-27-6 (1-(4-methylbenzenesulfonyl)azetidin-3-one)

1-(4-methylbenzenesulfonyl)azetidin-3-one structure
76543-27-6 structure
Product Name:1-(4-methylbenzenesulfonyl)azetidin-3-one
CAS No:76543-27-6
MF:C10H11NO3S
MW:225.264241456985
MDL:MFCD00129860
CID:1006227
PubChem ID:329768422
Update Time:2025-04-20

1-(4-methylbenzenesulfonyl)azetidin-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-Tosylazetidin-3-one
    • 1-[(4-methylphenyl)sulfonyl]-3-Azetidinone
    • 3-AZETIDINONE, 1-[(4-METHYLPHENYL)SULFONYL]
    • 3-Azetidinone, 1-[(4-methylphenyl)sulfonyl]-
    • N-p-tosyl-3-azetidinone
    • 1-(p-Tosyl)azetidin-3-one
    • N-Tosyl-3-azetidinone
    • 1-(4-methylbenzenesulfonyl)azetidin-3-one
    • N-(4-Tolylsulfonyl)azetidin-3-one
    • YRVBXEVVGIQJOZ-UHFFFAOYSA-N
    • 1-tosyl-3-azetidinone
    • 1919AC
    • BBL102051
    • STL555850
    • PB10107
    • AK109471
    • 1-(4-methylphenyl)sulfonylazetidin-3-one
    • OR312042
    • AX8227904
    • DB
    • CS-0052872
    • AMY34518
    • 1-[(4-Methylphenyl)sulfonyl]-3-azetidinone #
    • SCHEMBL11605844
    • AKOS016009333
    • 1-[(4-Methylphenyl)sulfonyl]-3-azetidinone, 95%
    • 3-azetidinone,1-((4-methylphenyl)sulfonyl)-
    • 76543-27-6
    • FT-0737219
    • MFCD00129860
    • P10079
    • SY067916
    • BDA54327
    • AS-50394
    • DB-075145
    • 1-[(4-methylphenyl)sulfonyl]azetidin-3-one
    • MDL: MFCD00129860
    • Inchi: 1S/C10H11NO3S/c1-8-2-4-10(5-3-8)15(13,14)11-6-9(12)7-11/h2-5H,6-7H2,1H3
    • InChI Key: YRVBXEVVGIQJOZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CC(C1)=O)(=O)=O

Computed Properties

  • Exact Mass: 225.04596439g/mol
  • Monoisotopic Mass: 225.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8
  • XLogP3: 1.1

Experimental Properties

  • Melting Point: 147-152 °C

1-(4-methylbenzenesulfonyl)azetidin-3-one Security Information

1-(4-methylbenzenesulfonyl)azetidin-3-one Pricemore >>

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